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Compound of Interest

Compound Name: 4-Fluoro-2-nitropyridine

Cat. No.: B1388185 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 4-Fluoro-2-nitropyridine

Executive Summary
4-Fluoro-2-nitropyridine is a pivotal heterocyclic building block in modern drug discovery and

materials science.[1] Its utility stems from the reactive nature of the fluoro and nitro groups,

which facilitate nucleophilic substitution reactions, making it a valuable intermediate in the

synthesis of kinase inhibitors, antimicrobial agents, and other complex molecular architectures.

[1] However, the same chemical reactivity that makes this compound synthetically valuable also

necessitates stringent handling and storage protocols. This guide provides a comprehensive

framework for researchers, scientists, and drug development professionals to manage 4-
Fluoro-2-nitropyridine safely, ensuring both personnel safety and experimental integrity. The

protocols and recommendations herein are grounded in established chemical safety principles

and authoritative data.

Chemical Identity and Physicochemical Properties
A thorough understanding of a chemical's properties is the foundation of its safe handling. 4-
Fluoro-2-nitropyridine is an aromatic heterocyclic compound whose key identifiers and

physical characteristics are summarized below.
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Property Value Source

IUPAC Name 4-fluoro-2-nitropyridine [2]

CAS Number 884495-09-4 [1][2][3]

Molecular Formula C₅H₃FN₂O₂ [1][2]

Molecular Weight 142.09 g/mol [1][2]

Appearance Solid (form may vary)

Boiling Point 261.4°C [1]

SMILES
O=--INVALID-LINK--

C1=NC=CC(F)=C1
[2]

Hazard Identification and Toxicological Profile
4-Fluoro-2-nitropyridine is classified as a hazardous substance. The primary risks are

associated with acute toxicity upon ingestion or inhalation, as well as irritant effects on the skin,

eyes, and respiratory system.[4] The Globally Harmonized System (GHS) classifications

provide a clear and immediate understanding of the potential dangers.
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GHS Classification Hazard Statement Description

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Ingestion of the substance can

lead to harmful health effects.

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Direct contact with the skin can

cause inflammation and

irritation.[5]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation

Direct contact with the eyes

can result in significant

irritation.[5]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Inhaling dust or vapors can

lead to harmful health effects.

Specific Target Organ Toxicity

— Single Exposure (Category

3)

H335: May cause respiratory

irritation

Inhalation may irritate the

respiratory tract, leading to

coughing and discomfort.[5]

Causality of Hazards: The toxicological profile is linked to the molecule's structure. The

electron-withdrawing nitro group and the electronegative fluorine atom activate the pyridine

ring, making it reactive towards biological nucleophiles, which can lead to cellular disruption.

The irritant properties are typical for many reactive aromatic compounds.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

robust PPE, is essential.

Engineering Controls
Fume Hood: All handling of 4-Fluoro-2-nitropyridine, including weighing, transfers, and use

in reactions, must be conducted inside a certified chemical fume hood.[6] This is the primary

engineering control to mitigate inhalation risks (H332, H335) by ensuring adequate

ventilation and containing any dust or vapors.[6]
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Safety Shower and Eyewash Station: A readily accessible and operational safety shower and

eyewash station are mandatory in any laboratory where this chemical is handled.[6] This

provides an immediate means of decontamination in case of accidental large-scale skin or

eye contact.

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist but a risk-based assessment of the specific task.

The following workflow should guide the selection process.

PPE Selection for 4-Fluoro-2-nitropyridine

Task Assessment

Weighing Solid Powder Handling in Solution Spill Cleanup

Core PPE:
- Nitrile Gloves (min. 4 mil)

- Safety Goggles (ANSI Z87.1)
- Laboratory Coat

Additional PPE:
- Face Shield

- Consider double-gloving

Additional PPE:
- Chemical-resistant apron

 (if large volumes)

Additional PPE:
- Chemical-resistant coveralls

- Boot covers
- Double-gloving is mandatory

Click to download full resolution via product page

Caption: PPE selection workflow based on the handling task.

Detailed PPE Specifications:

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[7] Always inspect

gloves for tears or punctures before use. For tasks with a higher risk of splash or when

cleaning spills, consider double-gloving.[8] Contaminated gloves should be removed and

disposed of properly, followed by hand washing.[9][10]
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Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory.[11] For tasks where there is a significant risk of splashing or dust

generation, such as weighing larger quantities, a face shield should be worn in addition to

goggles.[7]

Skin and Body Protection: A flame-resistant laboratory coat should be worn and kept fully

fastened.[12] For large-scale operations or spill cleanup, chemical-resistant coveralls and

boot covers may be necessary.[9] Do not wear shorts or open-toed shoes in the laboratory.

[10]

Standard Operating Procedure for Safe Handling
Adherence to a standardized protocol minimizes the risk of exposure and contamination.

Preparation:

Confirm that a current Safety Data Sheet (SDS) for 4-Fluoro-2-nitropyridine is

accessible.

Ensure the work area within the fume hood is clean and uncluttered.

Verify that all required PPE is available and in good condition.

Have spill cleanup materials readily available.

Weighing and Transfer:

Perform all weighing and transfers on a disposable weigh paper or in a tared, sealed

container within the fume hood to prevent dust dissemination.

Use spatulas and tools dedicated to this chemical or clean them thoroughly after use.

Avoid creating dust; handle the solid gently.[6][13]

Close the primary container immediately after dispensing the required amount.

Use in Reaction:
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When adding the solid to a reaction vessel, do so slowly and carefully to avoid splashing.

If dissolving in a solvent, add the solvent to the solid slowly while ensuring the vessel is

adequately vented within the closed system of the fume hood.

Post-Handling:

Decontaminate all surfaces in the work area.

Carefully remove and dispose of gloves and any other disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after exiting the laboratory.[14]

Storage Requirements
Proper storage is critical to maintaining the chemical's stability and preventing hazardous

situations.

Temperature: Store in a refrigerator at 2-8°C.[1][4][15] This temperature range helps to

minimize degradation and potential side reactions over time.

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen).[4] This is crucial to

prevent reaction with atmospheric moisture or oxygen, which could compromise the

compound's purity.

Container: Keep the container tightly closed and properly labeled with the chemical name

and all relevant GHS hazard pictograms.[6][13][16]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[6]

The electron-deficient nature of the pyridine ring can make it susceptible to reaction with

these materials.

Location: Store in a designated, well-ventilated, and secure area for hazardous chemicals.

Do not store with incompatible materials.

Spill and Emergency Procedures
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A prompt and correct response to a spill is critical to containing the hazard. The following

decision tree should guide the initial response.

Spill Occurs

Is anyone injured or
heavily contaminated?

Is the spill manageable?
(e.g., < 1 gram, contained)

EVACUATE AREA
Alert others

Call Emergency Services (911)
Provide First Aid if trained

No

MINOR SPILL RESPONSE
(Proceed with cleanup protocol)

Yes

No

Yes

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Protocol for a Minor Solid Spill (<1 gram)
This procedure should only be performed by trained personnel wearing the appropriate PPE as

outlined in Section 3.[17]

Alert & Secure: Alert personnel in the immediate vicinity.[18] Restrict access to the spill area.

[8]

Ventilate: Ensure the spill is within a fume hood or that the area is well-ventilated.
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Absorb/Cover: Gently cover the spill with a dry, inert absorbent material like vermiculite or

sand.[19] This minimizes the potential for the powder to become airborne.

Collect: Carefully sweep or scoop the absorbed material and spilled solid into a labeled,

sealable container for hazardous waste.[6][13][18] Use non-sparking tools if there is any fire

risk.[17]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol), followed by soap and water.[19] All cleaning materials (cloths, wipes) must be

disposed of as hazardous waste.[20]

Dispose: Seal the waste container, attach a hazardous waste label, and arrange for disposal

according to institutional and local regulations.[18]

Report: Report the incident to the laboratory supervisor.[18]

First Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or they

feel unwell, seek medical attention.[6][21]

Skin Contact: Remove contaminated clothing immediately.[6] Flush the affected skin with

copious amounts of water for at least 15 minutes. If skin irritation occurs, seek medical

attention.[6][21]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do.[21] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[14] Seek immediate medical

attention.[21]

Waste Disposal
All waste containing 4-Fluoro-2-nitropyridine, including empty containers, contaminated PPE,

and spill cleanup materials, must be treated as hazardous waste.
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Segregation: Collect waste in a dedicated, properly labeled, and sealed hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list "4-
Fluoro-2-nitropyridine" as a constituent.

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

hazardous waste management program.[14] Chemical waste generators must comply with

all local, state, and federal regulations to ensure complete and accurate classification and

disposal.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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